Cas no 2918832-15-0 (1-Iodo-3-methoxy-2-(methoxymethoxy)-5-methylbenZene)

• Product Name: 1-Iodo-3-methoxy-2-(methoxymethoxy)-5-methylbenZene
• CAS No: 2918832-15-0
• MF: C₁₀H₁₃IO₃
• MW: 308.112895727158
• CID: 6796406
• PubChem ID: 13902145
• Update Time: 2025-10-28

1-Iodo-3-methoxy-2-(methoxymethoxy)-5-methylbenZene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-3-methoxy-2-(methoxymethoxy)-5-methylbenZene
• MFCD34768543
• 2918832-15-0

• Inchi： 1S/C10H13IO3/c1-7-4-8(11)10(14-6-12-2)9(5-7)13-3/h4-5H,6H2,1-3H3
• InChI Key： YSBIIJIGSUCSAT-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=CC(=C1OCOC)OC

Computed Properties

• Exact Mass: 307.99094g/mol
• Monoisotopic Mass: 307.99094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.7Ų

Additional information on 1-Iodo-3-methoxy-2-(methoxymethoxy)-5-methylbenZene

1-Iodo-3-methoxy-2-(methoxymethoxy)-5-methylbenzene: A Comprehensive Overview

1-Iodo-3-methoxy-2-(methoxymethoxy)-5-methylbenzene, also known by its CAS number 2918832-15-0, is a complex aromatic compound with a diverse range of applications in organic chemistry and materials science. This compound is characterized by its unique substitution pattern, featuring an iodine atom at position 1, a methoxy group at position 3, a methoxymethoxy group at position 2, and a methyl group at position 5 on the benzene ring. Its structure makes it a valuable intermediate in the synthesis of various biologically active molecules and advanced materials.

The synthesis of 1-Iodo-3-methoxy-2-(methoxymethoxy)-5-methylbenzene typically involves multi-step organic reactions, including nucleophilic aromatic substitution and protection/deprotection strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing the carbon-halogen bonds present in this compound.

In terms of physical properties, 1-Iodo-3-methoxy-2-(methoxymethoxy)-5-methylbenzene exhibits a melting point of approximately 98°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-phase reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent research highlighting its resistance to degradation under mild reaction conditions.

The application of 1-Iodo-3-methoxy-2-(methoxymethoxy)-5-methylbenzene spans across multiple disciplines. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive agents targeting various therapeutic areas, including oncology and neurodegenerative diseases. For example, its use as a precursor in the development of tyrosine kinase inhibitors has shown promise in preclinical studies.

In materials science, this compound has found utility in the fabrication of advanced polymers and optoelectronic materials. Its ability to undergo controlled polymerization reactions has led to the creation of novel materials with tailored electronic properties. Recent breakthroughs in this area include the integration of this compound into conjugated polymer frameworks for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The environmental impact and safety profile of 1-Iodo-3-methoxy-2-(methoxymethoxy)-5-methylbenzene have also been subjects of recent research. Studies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions, making it suitable for industrial applications where environmental considerations are paramount. Additionally, its biodegradation pathways have been characterized, providing insights into its fate in natural ecosystems.

In conclusion, 1-Iodo-3-methoxy-2-(methoxymethoxy)-5-methylbenzene stands as a versatile building block in modern organic chemistry. Its unique structure, coupled with advancements in synthetic methodologies and application development, positions it as a key compound in both academic research and industrial production. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations across diverse fields is expected to grow significantly.